Cas no 1057678-45-1 (2-(3-Bromopropyl)-1,4-difluorobenzene)
2-(3-Bromopropyl)-1,4-difluorobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-BroMopropyl)-2,5-difluorobenzene
- 2-(3-BROMOPROPYL)-1,4-DIFLUOROBENZENE
- 2-(3-Bromopropyl)-1,4-difluorobenzene
-
- MDL: MFCD09744356
- Inchi: 1S/C9H9BrF2/c10-5-1-2-7-6-8(11)3-4-9(7)12/h3-4,6H,1-2,5H2
- InChI Key: IMWOYTFDJCPRFT-UHFFFAOYSA-N
- SMILES: BrCCCC1C=C(C=CC=1F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 130
- Topological Polar Surface Area: 0
2-(3-Bromopropyl)-1,4-difluorobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-674435-0.05g |
2-(3-bromopropyl)-1,4-difluorobenzene |
1057678-45-1 | 0.05g |
$624.0 | 2023-05-30 | ||
| Enamine | EN300-674435-0.1g |
2-(3-bromopropyl)-1,4-difluorobenzene |
1057678-45-1 | 0.1g |
$653.0 | 2023-05-30 | ||
| Enamine | EN300-674435-0.25g |
2-(3-bromopropyl)-1,4-difluorobenzene |
1057678-45-1 | 0.25g |
$683.0 | 2023-05-30 | ||
| Enamine | EN300-674435-0.5g |
2-(3-bromopropyl)-1,4-difluorobenzene |
1057678-45-1 | 0.5g |
$713.0 | 2023-05-30 | ||
| Enamine | EN300-674435-1.0g |
2-(3-bromopropyl)-1,4-difluorobenzene |
1057678-45-1 | 1g |
$743.0 | 2023-05-30 | ||
| Enamine | EN300-674435-2.5g |
2-(3-bromopropyl)-1,4-difluorobenzene |
1057678-45-1 | 2.5g |
$1454.0 | 2023-05-30 | ||
| Enamine | EN300-674435-5.0g |
2-(3-bromopropyl)-1,4-difluorobenzene |
1057678-45-1 | 5g |
$2152.0 | 2023-05-30 | ||
| Enamine | EN300-674435-10.0g |
2-(3-bromopropyl)-1,4-difluorobenzene |
1057678-45-1 | 10g |
$3191.0 | 2023-05-30 | ||
| Advanced ChemBlocks | P42799-1G |
1-(3-Bromopropyl)-2,5-difluorobenzene |
1057678-45-1 | 95% | 1g |
$425 | 2024-05-21 | |
| Advanced ChemBlocks | P42799-5G |
1-(3-Bromopropyl)-2,5-difluorobenzene |
1057678-45-1 | 95% | 5g |
$1275 | 2024-05-21 |
2-(3-Bromopropyl)-1,4-difluorobenzene Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 2-(3-Bromopropyl)-1,4-difluorobenzene
Professional Introduction to 2-(3-Bromopropyl)-1,4-difluorobenzene (CAS No. 1057678-45-1)
2-(3-Bromopropyl)-1,4-difluorobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1057678-45-1, is a fluorinated aromatic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to the class of halogenated biphenyl derivatives, characterized by the presence of bromine and fluorine substituents on a benzene ring, which imparts unique electronic and steric properties. The 3-bromopropyl side chain introduces a versatile alkyl group that can be further functionalized, making it a valuable intermediate in the synthesis of more complex molecules.
The structural features of 2-(3-Bromopropyl)-1,4-difluorobenzene make it a promising candidate for various applications, particularly in the development of pharmaceuticals and advanced materials. The fluorine atoms enhance the lipophilicity and metabolic stability of the compound, while the bromine atom serves as a reactive handle for further chemical modifications. These properties have positioned this compound as a key building block in synthetic organic chemistry, enabling the construction of novel scaffolds with tailored biological activities.
In recent years, there has been growing interest in fluorinated aromatic compounds due to their potential advantages over traditional hydrocarbon-based molecules. The introduction of fluorine atoms can significantly alter the pharmacokinetic properties of drug candidates, including their solubility, bioavailability, and resistance to metabolic degradation. For instance, fluoroaromatics have been shown to improve the binding affinity of small-molecule drugs to their target proteins, leading to more potent and selective therapeutic agents.
One of the most compelling aspects of 2-(3-Bromopropyl)-1,4-difluorobenzene is its utility in constructing heterocyclic frameworks. Heterocycles are essential components of many biologically active compounds, and their synthesis often requires sophisticated methodologies. The brominated difluorobenzene core provides a convenient starting point for introducing nitrogen-containing heterocycles through reductive amination, nucleophilic substitution, or cyclization reactions. These transformations have been exploited in the synthesis of various pharmacologically relevant molecules, including kinase inhibitors and antiviral agents.
The pharmaceutical industry has been particularly interested in developing novel antiviral and anticancer drugs based on fluorinated aromatic structures. Studies have demonstrated that compounds incorporating fluoroaromatic moieties exhibit enhanced activity against viral proteases and kinases. For example, recent research has highlighted the use of 2-(3-Bromopropyl)-1,4-difluorobenzene as a precursor in the synthesis of inhibitors targeting viral replication enzymes. The presence of both bromine and fluorine atoms allows for selective functionalization at multiple sites, enabling the generation of libraries of derivatives with optimized biological profiles.
Beyond pharmaceutical applications, 2-(3-Bromopropyl)-1,4-difluorobenzene has found utility in materials science. Fluorinated aromatic compounds are known for their high thermal stability and electron-deficient nature, making them suitable for use as intermediates in organic electronics and liquid crystal displays (LCDs). The bromine substituent facilitates cross-coupling reactions such as Suzuki-Miyaura coupling, which are widely employed in the synthesis of conjugated polymers used in optoelectronic devices.
The synthetic versatility of 2-(3-Bromopropyl)-1,4-difluorobenzene is further underscored by its role in generating bioisosteres—structurally similar molecules with different functional groups that can retain or modulate biological activity. By replacing hydrogens with halogens or other electronegative atoms, chemists can fine-tune the electronic properties of their targets without altering core structural motifs. This approach has been particularly effective in improving drug-like properties such as solubility and permeability across biological membranes.
In conclusion,2-(3-Bromopropyl)-1,4-difluorobenzene (CAS No. 1057678-45-1) represents a versatile intermediate with broad applicability in medicinal chemistry and materials science. Its unique structural features—comprising a difluorobenzene core substituted with a bromoalkyl group—make it an invaluable tool for constructing complex molecules with tailored biological activities. As research continues to uncover new synthetic strategies and applications for fluorinated aromatic compounds,2-(3-Bromopropyl)-1,4-difluorobenzene is likely to remain at the forefront of chemical innovation.
1057678-45-1 (2-(3-Bromopropyl)-1,4-difluorobenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)